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Compound of Interest

Compound Name: 4-Heptenal diethyl acetal
CAS No.: 18492-65-4
Cat. No.: B103212
Get Quote
. J

Executive Summary & Chemical Identity

4-Heptenal diethyl acetal (CAS: 18492-65-4 for cis isomer) is a specialized flavor and
fragrance intermediate often used to mask the reactivity of its parent aldehyde, cis-4-heptenal.
[1] While the acetal itself presents a lower immediate hazard profile than the aldehyde, it
possesses a latent toxicity risk driven by its sensitivity to acid-catalyzed hydrolysis.

This guide moves beyond standard Safety Data Sheet (SDS) summaries to address the
stability-dependent hazards critical for research and scale-up environments.

Chemical Profile
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Property Data

Chemical Name (2)-1,1-Diethoxyhept-4-ene

CAS Number 18492-65-4 (cis); 18492-66-5 (trans)
Molecular Formula C11H2202

Molecular Weight 186.29 g/mol

Flash Point ~71°C (160°F) - Combustible Liquid
Boiling Point ~90-93°C @ 15-25 mmHg

Solubility Insoluble in water; Soluble in ethanol, oils
Odor Fatty, creamy, herbaceous (melon-like)

The "Hidden" Hazard: Hydrolysis & Latent Toxicity

The primary safety critical control point (CCP) for this compound is hydrolytic stability. Acetals
are protecting groups; they are stable in basic and neutral conditions but rapidly degrade in the
presence of moisture and trace acids.

The Mechanism of Risk

Upon exposure to acidic moisture (even atmospheric COz dissolved in wet solvents), the acetal
reverts to cis-4-heptenal and ethanol.

e The Acetal: Generally low toxicity, mild irritant.
e The Hydrolysis Product (cis-4-Heptenal):High Toxicity.

o GHS Hazards: Flammable Liquid (H226), Toxic in contact with skin (H311), Skin Sensitizer
(H317).[2]

Implication: A degraded sample of 4-heptenal diethyl acetal must be handled with the
stringent precautions required for the toxic aldehyde, not the benign acetal.

Visualization: Acid-Catalyzed Hydrolysis Pathway
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The following diagram illustrates the breakdown mechanism that necessitates strict moisture
and pH control.

cis-4-Heptenal
(TOXIC, SENSITIZER)

Ethanol
(Flammable)

(Unstable)

4-Heptenal Diethyl Acetal Trigger:
(Low Toxicity, Combustible) Acid (H+) + Moisture (H20)

Click to download full resolution via product page

Figure 1: The acid-catalyzed hydrolysis pathway converting the stable acetal into toxic cis-4-
heptenal.[3]

Storage & Engineering Controls

To prevent the formation of the toxic aldehyde, storage protocols must focus on excluding
moisture and maintaining neutral pH.

Storage Architecture

o Atmosphere: Store under an inert blanket of Dry Nitrogen or Argon. Argon is preferred for
long-term storage as it is heavier than air and provides a better barrier against moisture
intrusion.

o Temperature: Refrigeration (2—8°C) is recommended to slow kinetic degradation rates.

o Container: Use amber glass (to prevent photo-oxidation) with Teflon-lined caps. Avoid metal
containers that may have acidic surface oxides.

o Stabilizers: Commercial samples may contain trace bases (e.g., potassium carbonate) to
buffer against acidity. Do not distill without re-stabilizing the distillate immediately.

Incompatibilities
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Incompatibility Risk Mechanism

Catalyzes rapid hydrolysis to

Acids (Lewis & Brgnsted) CRITICAL _
toxic aldehyde.
) ] Provides the nucleophile for
Water/Moisture High )
hydrolysis.
o ) Potential for exothermic
Strong Oxidizers High o
reaction/fire.
) Can act as weak Lewis acids
Iron/Aluminum Salts Moderate

promoting degradation.

Personal Protective Equipment (PPE) Matrix

Because the acetal can degrade into a skin sensitizer and toxic agent, PPE selection should
default to the higher hazard level (i.e., protect against cis-4-heptenal).

e Respiratory: If handling large volumes or heating, use a respirator with Organic Vapor (OV)
cartridges.

» Eye Protection: Chemical splash goggles. A face shield is required if pouring >1 Liter.
e Hand Protection (Glove Permeation Data):
o Standard Nitrile (0.11 mm):Splash protection only. Change immediately upon contact.

o Laminate (Silver Shield/4H):Recommended for spill cleanup or prolonged handling.
Aldehydes and acetals can permeate thin nitrile rubber.

Operational Workflow: Safety Decision Tree

This workflow ensures that researchers assess the state of the chemical before use, preventing
accidental exposure to degradation products.
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Start: Handling 4-Heptenal Diethyl Acetal

Odor Check:
Smell of sharp/green aldehyde?

No (Creamy/Fatty Odor) \ Yes (Sharp/Grassy Odor)

Acetal Intact: Degraded (Aldehyde Present):
Standard PPE (Nitrile, Goggles) ESCALATE PPE
Handle in Fume Hood (Double glove, Respirator)
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Quench/Disposal:
Avoid Acidic Waste Streams
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Figure 2: Operational decision logic for handling potential degradation.

Emergency Response Protocols
Spill Management

Do NOT use acidic absorbents (e.g., certain clay-based litters) as they will release the toxic

aldehyde fumes.
o Evacuate: Clear the immediate area.

+ PPE: Don Silver Shield gloves and respiratory protection.
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o Neutralize: Cover the spill with a basic absorbent (e.g., sodium bicarbonate mixed with sand)
or a commercial solvent absorbent.

o Clean: Wipe surfaces with a dilute alkaline solution (1% Sodium Carbonate) to ensure no
acid residues remain to catalyze hydrolysis of residues.

First Aid

o Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (it increases skin
permeability). If redness (sensitization) occurs, seek medical attention.[4][5]

o Eye Contact: Rinse cautiously with water for 15 minutes.[6][7] Remove contact lenses if
present.

 Inhalation: Remove to fresh air immediately.[5] If breathing is difficult, oxygen should be
administered by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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